Cas no 5736-05-0 (1,3-dioxolane-2-carboxylic acid)
1,3-Dioxolane-2-carboxylic acid is a versatile heterocyclic compound characterized by its dioxolane ring and carboxylic acid functional group. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and fine chemicals. Its cyclic acetal moiety offers stability under certain conditions while remaining amenable to selective transformations. The carboxylic acid group enables further derivatization, such as esterification or amidation, enhancing its utility in multi-step syntheses. The compound’s balanced polarity and moderate acidity make it suitable for applications requiring controlled reactivity. It is often employed in asymmetric synthesis and as an intermediate for chiral auxiliaries or ligands. Proper handling and storage are recommended due to its sensitivity to hydrolysis under acidic or basic conditions.
5736-05-0 structure
Product Name:1,3-dioxolane-2-carboxylic acid
1,3-dioxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-[(cyclohexylcarbonyl)amino]benzoic acid
- benzoic acid, 5-bromo-2-[(cyclohexylcarbonyl)amino]-
- 1,3-dioxolane-2-carboxylic acid
- EN300-154942
- AKOS006295794
- 5736-05-0
- CS-0530144
- dioxolane carboxylic acid
- DB-407220
- Z1198167310
- SCHEMBL1845838
-
- Inchi： 1S/C4H6O4/c5-3(6)4-7-1-2-8-4/h4H,1-2H2,(H,5,6)
- InChI Key： NXUBLCILQTXVGB-UHFFFAOYSA-N
- SMILES： O1CCOC1C(=O)O
Computed Properties
- Exact Mass: 325.03138
- Monoisotopic Mass: 325.031356
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: -0.6
Experimental Properties
- Density: 1.525
- Boiling Point: 514.5°C at 760 mmHg
- Flash Point: 265°C
- Refractive Index: 1.629
- PSA: 66.4
1,3-dioxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-154942-0.05g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 0.05g |
$344.0 | 2023-07-09 | |
| Enamine | EN300-154942-0.1g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 0.1g |
$515.0 | 2023-07-09 | |
| Enamine | EN300-154942-0.25g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 0.25g |
$735.0 | 2023-07-09 | |
| Enamine | EN300-154942-0.5g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 0.5g |
$1158.0 | 2023-07-09 | |
| Enamine | EN300-154942-1.0g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 1.0g |
$1485.0 | 2023-07-09 | |
| Enamine | EN300-154942-2.5g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 2.5g |
$2912.0 | 2023-07-09 | |
| Enamine | EN300-154942-5.0g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 5.0g |
$4309.0 | 2023-07-09 | |
| Enamine | EN300-154942-10.0g |
1,3-dioxolane-2-carboxylic acid |
5736-05-0 | 95% | 10.0g |
$6390.0 | 2023-07-09 | |
| 1PlusChem | 1P01I7AE-50mg |
see 1,3-Dioxolane-2-carboxylic acid |
5736-05-0 | 90% | 50mg |
$487.00 | 2023-12-16 | |
| 1PlusChem | 1P01I7AE-100mg |
see 1,3-Dioxolane-2-carboxylic acid |
5736-05-0 | 90% | 100mg |
$699.00 | 2023-12-16 |
1,3-dioxolane-2-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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